Cas no 1270214-97-5 ((1S)-1-(2-ANTHRYL)-2-METHOXYETHYLAMINE)

• Product Name: (1S)-1-(2-ANTHRYL)-2-METHOXYETHYLAMINE
• CAS No: 1270214-97-5
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• CID: 5589161
• PubChem ID: 145708807
• Update Time: 2025-05-20

(1S)-1-(2-ANTHRYL)-2-METHOXYETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-ANTHRYL)-2-METHOXYETHYLAMINE
• 2-Anthracenemethanamine, α-(methoxymethyl)-, (αS)-
• 1270214-97-5
• N13914

• Inchi： 1S/C17H17NO/c1-19-11-17(18)15-7-6-14-8-12-4-2-3-5-13(12)9-16(14)10-15/h2-10,17H,11,18H2,1H3/t17-/m1/s1
• InChI Key： YXNVTEUGIRLSQG-QGZVFWFLSA-N
• SMILES： N[C@@H](C1=CC=C2C(=C1)C=C1C(C=CC=C1)=C2)COC

Computed Properties

• Exact Mass: 251.131014166g/mol
• Monoisotopic Mass: 251.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 434.7±25.0 °C(Predicted)
• pka: 8.90±0.30(Predicted)

Additional information on (1S)-1-(2-ANTHRYL)-2-METHOXYETHYLAMINE

Introduction to (1S)-1-(2-ANTHRYL)-2-METHOXYETHYLAMINE (CAS No. 1270214-97-5)

(1S)-1-(2-ANTHRYL)-2-METHOXYETHYLAMINE is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1270214-97-5, belongs to a class of molecules that exhibit intriguing chemical properties, making it a subject of intense study in synthetic chemistry and drug discovery. The structural features of this compound, particularly its aromatic ring system and functional groups, contribute to its potential applications in various biochemical pathways and therapeutic interventions.

The molecular structure of (1S)-1-(2-ANTHRYL)-2-METHOXYETHYLAMINE consists of a central benzene ring substituted with an anthryl group at the 2-position, coupled with a methoxyethylamine moiety at the 1-position. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of both hydrophobic aromatic rings and hydrophilic amine functionalities allows for versatile binding interactions within biological systems, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced selectivity and efficacy in treating various diseases. The (1S)-1-(2-ANTHRYL)-2-METHOXYETHYLAMINE molecule has emerged as a key intermediate in the synthesis of potential drug candidates due to its ability to modulate multiple biological pathways. Studies have demonstrated its role in inhibiting specific enzymes and receptors that are implicated in conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

One of the most compelling aspects of (1S)-1-(2-ANTHRYL)-2-METHOXYETHYLAMINE is its stereochemical configuration. The (1S) configuration indicates a specific spatial arrangement of atoms, which can significantly influence the compound's biological activity. Research has shown that enantiomers of this compound can exhibit markedly different pharmacological profiles, underscoring the importance of stereochemical purity in drug development. The synthesis of enantiomerically pure forms of this compound has been a focus of synthetic chemists aiming to optimize its therapeutic potential.

The pharmaceutical industry has been particularly interested in exploring the applications of (1S)-1-(2-ANTHRYL)-2-METHOXYETHYLAMINE in oncology research. Preclinical studies have indicated that this compound exhibits inhibitory effects on certain kinases and growth factor receptors that are overexpressed in cancer cells. By targeting these critical pathways, the compound has shown promise in reducing tumor growth and preventing metastasis in various cancer models. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

In addition to its role in cancer therapy, (1S)-1-(2-ANTHRYL)-2-METHOXYETHYLAMINE has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. Studies have demonstrated that this compound can modulate inflammatory signaling pathways by interacting with specific transcription factors and cytokines. This mechanism of action makes it a promising candidate for developing novel anti-inflammatory drugs that could offer relief without the side effects associated with traditional NSAIDs.

The synthetic route to (1S)-1-(2-ANTHRYL)-2-METHOXYETHYLAMINE is another area of active research. Chemists have developed several efficient methods for constructing its complex framework while maintaining high enantioselectivity. One notable approach involves asymmetric hydrogenation using chiral catalysts, which allows for the precise control of stereochemistry during synthesis. These advancements have not only improved the accessibility of this compound but also paved the way for the development of other structurally related molecules with tailored biological activities.

The future prospects for (1S)-1-(2-ANTHRYL)-2-METHOXYETHYLAMINE are vast and exciting. As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them in highly specific ways. The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process, enabling researchers to rapidly identify promising candidates like this one for further development.

In conclusion, (1S)-1-(2-ANTHRYL)-2-METHOXYETHYLAMINE (CAS No. 1270214-97-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activities, make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.